Cas no 85163-62-8 (1-Propanesulfonic acid, 3-(4-methylphenoxy)-)

• Product Name: 1-Propanesulfonic acid, 3-(4-methylphenoxy)-
• CAS No: 85163-62-8
• MF: C₁₀H₁₄O₄S
• MW: 230.280762195587
• CID: 665092
• PubChem ID: 19839100
• Update Time: 2025-04-19

1-Propanesulfonic acid, 3-(4-methylphenoxy)- Chemical and Physical Properties

Names and Identifiers

• 1-Propanesulfonic acid, 3-(4-methylphenoxy)-
• 3-(4-methylphenoxy)propane-1-sulfonic acid

• Inchi： 1S/C10H14O4S/c1-9-3-5-10(6-4-9)14-7-2-8-15(11,12)13/h3-6H,2,7-8H2,1H3,(H,11,12,13)
• InChI Key： VEYKIEBICUFHMM-UHFFFAOYSA-N
• SMILES： S(CCCOC1C=CC(C)=CC=1)(=O)(=O)O

Computed Properties

• Exact Mass: 230.06128010g/mol
• Monoisotopic Mass: 230.06128010g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 72Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers